Cas no 109732-23-2 (1-Piperidinepropanamide,N-(1-phenylethyl)-, hydrochloride (1:1))

• Product Name: 1-Piperidinepropanamide,N-(1-phenylethyl)-, hydrochloride (1:1)
• CAS No: 109732-23-2
• MF: C₁₆H₂₅ClN₂O
• MW: 296.835503339767
• CID: 210579
• PubChem ID: 3066194
• Update Time: 2025-04-19

1-Piperidinepropanamide,N-(1-phenylethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinepropanamide,N-(1-phenylethyl)-, hydrochloride (1:1)
• 1-Piperidinepropionamide,N-a-methylbenzyl-, hydrochloride(6CI)
• N-benzyl-N-methyl-3-piperidin-1-ylpropanamide,hydrochloride
• N-(alpha-Phenylaethyl)-beta-piperidinopropionsaeureamid-hydrochlorid
• DTXSID40149023
• 109732-23-2
• N-(alpha-Phenylaethyl)-beta-piperidinopropionsaeureamid-hydrochlorid [German]
• 1-Piperidinepropionamide, N-(alpha-methylbenzyl)-, hydrochloride
• N-(alpha-Methylbenzyl)-1-piperidinepropionamide hydrochloride

• Inchi： 1S/C16H24N2O.ClH/c1-17(14-15-8-4-2-5-9-15)16(19)10-13-18-11-6-3-7-12-18;/h2,4-5,8-9H,3,6-7,10-14H2,1H3;1H
• InChI Key： JEGOWWKQIDCXHY-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCN1CCCCC1)N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 296.16575
• Monoisotopic Mass: 296.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Boiling Point: 409°C at 760 mmHg
• Flash Point: 171.7°C
• PSA: 23.55
• LogP: 3.26090